N-(3-bromophenyl)piperidin-4-amine
Overview
Description
“N-(3-bromophenyl)piperidin-4-amine” is a chemical compound with the molecular formula C11H15BrN2 . It is a derivative of piperidine, which is an essential heterocyclic system and a pivotal cornerstone in the production of drugs .
Molecular Structure Analysis
The molecular structure of “N-(3-bromophenyl)piperidin-4-amine” can be represented by the InChI code: 1S/C11H15BrN2/c12-9-3-1-4-10(7-9)14-11-5-2-6-13-8-11/h1,3-4,7,11,13-14H,2,5-6,8H2 . This indicates that the compound consists of a piperidine ring attached to a bromophenyl group .Scientific Research Applications
Drug Design and Development
N-(3-bromophenyl)piperidin-4-amine: is a valuable synthetic intermediate in medicinal chemistry. Its piperidine core is a common motif in pharmaceuticals, and the presence of the bromophenyl group allows for further functionalization through cross-coupling reactions . This compound can be used to synthesize a wide range of therapeutic agents, including:
- Analgesics : Compounds with piperidine structures have been shown to exhibit analgesic properties. The bromophenyl group could potentially enhance the binding affinity to biological targets involved in pain perception .
- Antidepressants : Piperidine derivatives are known to interact with neurotransmitter systems, which can be exploited to develop new antidepressant drugs .
- Antipsychotics : The structural flexibility of piperidine allows for the creation of compounds that may act on various neurotransmitter receptors, offering potential antipsychotic effects .
Material Science
Piperidine derivatives can be used in material science for the development of novel organic compounds with specific physical properties. These materials can be applied in:
- Organic Photovoltaics (OPVs) : Acting as charge transport materials to improve the power conversion efficiency of solar cells .
Chemical Synthesis
In synthetic organic chemistry, N-(3-bromophenyl)piperidin-4-amine can be a precursor for:
Future Directions
Piperidine derivatives, including “N-(3-bromophenyl)piperidin-4-amine”, have significant potential in the field of drug discovery due to their wide range of biological activities . Future research may focus on developing fast and cost-effective methods for the synthesis of substituted piperidines, as well as exploring their pharmacological applications .
properties
IUPAC Name |
N-(3-bromophenyl)piperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-3,8,10,13-14H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCPNXWKPCQEGFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC2=CC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromophenyl)piperidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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